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Compound of Interest

3-Chloro-5-(2-
Compound Name:

fluoroethoxy)pyridazine
CAS No.: 1346691-39-1
Cat. No.: B3031056

Get Quote

\ J

) on 3,5-Dichloropyridazine

Executive Summary

The synthesis of 3-Chloro-5-(2-fluoroethoxy)pyridazine involves a nucleophilic aromatic
substitution (

) of 3,5-dichloropyridazine with 2-fluoroethanol. The primary challenge in this synthesis is
regioselectivity. The 3,5-dichloropyridazine scaffold contains two electrophilic sites: C3 (alpha
to nitrogen) and C5 (beta to nitrogen). While electronic theory predicts preferential attack at the
C3 position, experimental conditions must be optimized to isolate the desired C5-alkoxy isomer,
often requiring chromatographic separation from the C3-alkoxy byproduct (5-chloro-3-(2-
fluoroethoxy)pyridazine).

This protocol details a sodium hydride (NaH) mediated alkoxylation in THF, designed to
maximize reproducibility and facilitate the purification of the target regioisomer.

Reaction Mechanism & Strategic Analysis
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Mechanistic Pathway

The reaction proceeds via an addition-elimination mechanism (

o Deprotonation: 2-Fluoroethanol is deprotonated by NaH to generate the active nucleophile,
sodium 2-fluoroethoxide.

» Nucleophilic Attack: The alkoxide attacks the electron-deficient pyridazine ring.

o Path A (C3 Attack): Forms a Meisenheimer complex stabilized directly by the adjacent N2
nitrogen. This is kinetically favored.

o Path B (C5 Attack - Target): Forms a complex where the negative charge is delocalized to
N1 via vinylogous resonance.

« Elimination: Chloride is expelled, restoring aromaticity.

Regioselectivity Challenge

Literature and patent data indicate that the reaction of 3,5-dichloropyridazine with alkoxides
typically yields a mixture of regioisomers. The C3-substituted product is often the major isomer
due to the

-effect. However, the C5-substituted product (the target) is accessible and stable.

» Target: 3-Chloro-5-(2-fluoroethoxy)pyridazine.[1]
e Byproduct: 5-Chloro-3-(2-fluoroethoxy)pyridazine.

o Separation: The two isomers possess distinct polarity profiles, making silica gel
chromatography the standard method for purification.

Visualized Pathway
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Caption: Divergent
pathways yielding the target C5-ether and the C3-ether byproduct.

Experimental Protocol

Reagents & Equipment

Reagent MW ( g/mol) Equiv.[2][3] Density Hazards
3,5-
Dichloropyridazin  148.98 1.0 Solid Irritant
e
Highly Toxic,
2-Fluoroethanol 64.06 1.2 1.11 g/mL
Flammable
Sodium Hydride ] Flammable,
o 24.00 1.3 Solid _
(60% in oil) Water Reactive
Tetrahydrofuran Flammable,
72.11 Solvent 0.89 g/mL _
(THF) Peroxide former
Equipment:

e Flame-dried 100 mL round-bottom flask (RBF).

« Inert gas line (Nitrogen or Argon).[4]

e |ce-water bath
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o Magnetic stirrer.

Step-by-Step Methodology
Step 1: Preparation of Sodium 2-Fluoroethoxide

e Setup: Equip a clean, flame-dried 100 mL RBF with a magnetic stir bar and a rubber septum.
Flush with nitrogen for 5 minutes.

o Base Addition: Quickly weigh Sodium Hydride (60% dispersion, 1.3 equiv) and transfer to the
flask.

o Note: Washing the NaH with hexane is optional but recommended for cleaner reactions. If
washing, decant hexane under nitrogen before adding THF.

» Solvation: Add anhydrous THF (10 volumes relative to SM) via syringe. Cool the suspension
to 0°C using an ice bath.

o Alkoxide Formation: Add 2-Fluoroethanol (1.2 equiv) dropwise over 10 minutes.
o Observation: Hydrogen gas evolution will occur. Ensure proper venting (needle in septum).

o Time: Stir at 0°C for 30 minutes until gas evolution ceases and a clear or slightly cloudy
solution forms.

Step 2: Nucleophilic Substitution[5]

» Substrate Addition: Dissolve 3,5-Dichloropyridazine (1.0 equiv) in a minimal amount of
anhydrous THF (2-3 volumes).

o Addition: Add the substrate solution dropwise to the cold alkoxide solution over 15 minutes.

o Rationale: Slow addition prevents localized high concentrations that could lead to bis-
substitution (formation of 3,5-bis(2-fluoroethoxy)pyridazine).

e Reaction: Remove the ice bath and allow the reaction to warm to Room Temperature (20-
25°C). Stir for 2—4 hours.

» Monitoring: Check reaction progress via TLC (Eluent: 30% EtOAc in Hexanes) or LC-MS.
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o Target Spot: Typically slightly more polar than the starting material.

o Regioisomer: The C3 and C5 isomers usually have distinct Rf values (difference of ~0.1—
0.15).

Step 3: Workup

e Quench: Cool the mixture to 0°C. Carefully add Saturated

solution dropwise to quench excess hydride.

o Extraction: Dilute with water and extract with Ethyl Acetate (3 x).
e Wash: Wash combined organics with Water (1x) and Brine (1x).
e Drying: Dry over anhydrous

, filter, and concentrate under reduced pressure to yield the crude residue.

Step 4: Purification (Critical)

The crude material will likely contain a mixture of the target (3-Cl-5-OR) and the isomer (5-CI-3-
OR).

¢ Column Chromatography: Use silica gel (230-400 mesh).
e Gradient: 0%

40% Ethyl Acetate in Hexanes.

» Fraction Collection: Collect fractions carefully. The two isomers often elute close together.

o lIdentification: Use NMR (HMBC) to confirm the structure of the isolated spots. The target
3-chloro-5-alkoxy isomer typically shows specific coupling patterns between the ring
protons and the alkoxy group carbons.

Workflow Diagram
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'

Step 2: Add 3,5-Dichloropyridazine
Warm to RT, Stir 3h

QC Point: TLC/LCMS
Check for SM consumption

Quench (sat. NH4CI)
Extract (EtOAc)

Purification: Silica Gel Column
Gradient: Hex/EtOAc

Target: 3-Chloro-5-(2-fluoroethoxy)pyridazine
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Caption: Operational workflow for the synthesis and isolation of the target pyridazine ether.

Analytical Validation (Self-Validating System)
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To ensure the isolated product is the correct regioisomer, the following analytical criteria must

be met:
Attribute Specification Method
Appearance White to off-white solid Visual
Purity >95% HPLC (254 nm)
) Characteristic doublets for H NMR (CDCI
Identity ( o
Pyridazine H (approx
or DMSO-
H NMR)
7.0 - 9.0 ppm).
)

HMBC Correlation: Verify

Regiochemistry correlation between Ether

and C5.

2D NMR (HMBC/NOESY)

Mass Spec (Cl pattern)

LC-MS (ESI)

Regioisomer Differentiation Tip: In 3,5-disubstituted pyridazines:

e H4 proton: Typically appears as a doublet (
Hz).
e H6 proton: Typically appears as a doublet (

Hz).

» NOE experiments can distinguish the isomers. Irradiating the ether

should show an NOE enhancement of the H4 and H6 protons for the 5-alkoxy isomer. If the
ether is at position 3, NOE would primarily be seen with H4 (and not H6, which is distant).

Safety & Handling
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» 2-Fluoroethanol: Highly toxic by inhalation, skin contact, and swallowing. It metabolizes to
fluoroacetate (inhibitor of the Krebs cycle). Strict PPE (gloves, goggles, fume hood) is
mandatory.

o Sodium Hydride: Reacts violently with water releasing hydrogen gas. Handle under inert
atmosphere.

o Pyridazines: Many halogenated pyridazines are skin irritants and potential sensitizers.

References

e Synthesis of 3-chloro-5-methoxypyridazine (Analogous Protocol)
o Regioselectivity in Pyridazine Substitutions: Source: ChemicalBook, "3,5-Dichloropyridazine
Properties and Reactions".

e BMS-202 and Pyridazine Analogs (Contextual Application)

o Source:JACS Au 2022, 2, 7, 1651-1661. "Targeted Molecular Construct for Bioorthogonal
Theranostics of PD-L1-Expressing Cancer Cells".

o URL:[Link]

o Commercial Availability & Structure Verification: Source: Ambeed, "3-Chloro-5-(2-
fluoroethoxy)pyridazine Product Page".

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Note: Regioselective Synthesis of 3-Chloro-
5-(2-fluoroethoxy)pyridazine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3031056/docs#application-note-regioselective-
synthesis-of-3-chloro-5-2-fluoroethoxy-pyridazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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